Cas no 1361812-85-2 (Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361812-85-2
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4798253
• Update Time: 2025-06-14

Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)7-6(10(13,14)15)4(2-16)5(3-17-7)8(11)12/h3,8H,2,16H2,1H3
• InChI Key： UMXRMQBLBXNEFQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361812-85-2)

Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361812-85-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a pyridine-2-carboxylate backbone, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are increasingly exploring its role in kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies. The compound's CAS No. 1361812-85-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

In agrochemical applications, this compound's difluoromethyl group contributes to its efficacy as a potential pesticide intermediate. With the global push toward sustainable agriculture, derivatives of Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate are being investigated for their environmental compatibility and low toxicity profiles. This aligns with the increasing demand for green chemistry solutions in crop protection.

Synthetic routes to CAS No. 1361812-85-2 often involve multi-step processes, including amination and esterification reactions. Recent advancements in flow chemistry and catalytic fluorination have improved the efficiency of its production, addressing scalability challenges. These innovations are particularly relevant to industries prioritizing cost-effective synthesis and process optimization.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are frequently analyzed in QSAR studies. Such data is invaluable for computational chemists developing predictive models for drug-likeness. Searches for "pyridine carboxylate derivatives" and "fluoromethyl group applications" often highlight this compound's utility in molecular docking simulations.

Quality control of Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy. These methods ensure compliance with stringent pharmaceutical-grade standards, a topic of high interest in regulatory science forums. The compound's stability under various storage conditions is another frequently researched aspect.

Emerging studies suggest potential applications of this pyridine derivative in material science, particularly in designing fluorinated polymers with enhanced thermal resistance. This intersects with the booming field of high-performance materials for electronics and coatings. Patent literature reveals growing IP activity around CAS No. 1361812-85-2, indicating its commercial viability.

For researchers seeking custom synthesis of this compound, understanding its structure-activity relationships (SAR) is crucial. Many queries focus on "modifying aminomethyl pyridines" or "trifluoromethyl group effects," reflecting the compound's modular chemistry. Recent publications have explored its use in bioconjugation strategies for prodrug development.

Environmental fate studies of Methyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate are gaining traction, particularly regarding its biodegradation pathways. This responds to the chemical industry's emphasis on eco-friendly compounds and circular economy principles. Analytical methods for detecting trace amounts in environmental samples are also under development.

In conclusion, CAS No. 1361812-85-2 represents a multifaceted compound bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its continued study addresses pressing challenges in drug development and sustainable chemistry, making it a compound of enduring scientific and industrial significance.